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Compound of Interest

Compound Name: 4-Tert-butylbenzyl alcohol

Cat. No.: B1294785 Get Quote

An In-depth Technical Guide to the Synthesis of 4-Tert-butylbenzyl Alcohol for Organic

Chemistry Laboratories

This guide provides a comprehensive overview of a common and reliable protocol for the

synthesis of 4-tert-butylbenzyl alcohol, a valuable intermediate in the production of

pharmaceuticals, agrochemicals, and fragrances.[1] The primary method detailed is the

reduction of 4-tert-butylbenzaldehyde, a procedure well-suited for typical organic chemistry

laboratory settings.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-tert-butylbenzyl alcohol is
presented below.
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Property Value Reference

CAS Number 877-65-6 [1][2]

Molecular Formula C11H16O [1][2]

Molecular Weight 164.24 g/mol [2]

Appearance Clear, colorless liquid [1]

Boiling Point 140 °C at 20 mmHg [3]

Density 0.928 g/mL at 25 °C [3]

Refractive Index 1.517 at 20 °C [3]

Synthesis Protocol: Reduction of 4-tert-
butylbenzaldehyde
This protocol is adapted from a procedure reported to achieve a quantitative yield. The reaction

involves the reduction of the aldehyde functional group of 4-tert-butylbenzaldehyde to a primary

alcohol using sodium borohydride.

Reaction Scheme

Reagents

1. NaBH4, Ethanol

2. 10% NaOH (aq)

Click to download full resolution via product page
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Caption: Reduction of 4-tert-butylbenzaldehyde to 4-tert-butylbenzyl alcohol.

Experimental Protocol
Materials:

4-tert-butylbenzaldehyde (5.00 g, 30.8 mmol, 1.0 equiv.)

Absolute Ethanol (50 mL)

Sodium borohydride (NaBH₄) (768 mg, 20.3 mmol, 0.66 equiv.)

10% Sodium hydroxide (NaOH) aqueous solution

Dichloromethane (CH₂Cl₂)

5% Sodium bicarbonate (NaHCO₃) aqueous solution

Water (H₂O)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottomed flask

Stirring apparatus

Standard laboratory glassware for extraction and filtration

Procedure:

In a round-bottomed flask, dissolve 5.00 g of 4-tert-butylbenzaldehyde in 20 mL of absolute

ethanol.

Prepare a suspension of 768 mg of sodium borohydride in 30 mL of absolute ethanol.

Add the sodium borohydride suspension to the solution of 4-tert-butylbenzaldehyde.

Allow the reaction mixture to stir at room temperature for 30 minutes.
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Quench the reaction by adding a 10% aqueous solution of sodium hydroxide and continue

stirring until the solution becomes homogeneous.

Add water to the reaction mixture and remove the ethanol under reduced pressure.

Extract the aqueous mixture three times with dichloromethane.

Combine the organic extracts and wash them with a 5% aqueous solution of sodium

bicarbonate, followed by a wash with water.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to

afford the pure 4-tert-butylbenzyl alcohol.

Quantitative Data
Parameter Value

Starting Material 4-tert-butylbenzaldehyde

Mass of Starting Material 5.00 g

Moles of Starting Material 30.8 mmol

Reducing Agent Sodium Borohydride (NaBH₄)

Mass of Reducing Agent 768 mg

Moles of Reducing Agent 20.3 mmol

Solvent Absolute Ethanol

Reaction Time 30 minutes

Reaction Temperature Room Temperature

Reported Yield 5.06 g (100%)

Experimental Workflow
The following diagram illustrates the key steps in the synthesis and purification of 4-tert-
butylbenzyl alcohol.
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Dissolve 4-tert-butylbenzaldehyde
in Ethanol

Combine Reactants and Stir
(30 min, Room Temp)

Prepare NaBH4 Suspension
in Ethanol

Quench with 10% NaOH (aq)

Evaporate Ethanol

Aqueous Work-up:
DCM Extraction

Wash with NaHCO3 (aq)
and Water

Dry with Na2SO4

Filter and Concentrate

Pure 4-tert-butylbenzyl alcohol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-tert-butylbenzyl alcohol.
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Alternative Synthesis Route: Palladium-Catalyzed
Hydroxymethylation
An alternative method for the synthesis of 4-tert-butylbenzyl alcohol involves the palladium-

catalyzed hydroxymethylation of 4-tert-butylphenylboronic acid using aqueous formaldehyde.[2]

This method, while potentially offering high yields (reported as 92%), requires more specialized

reagents and conditions, including an inert atmosphere and heating.[2]

Reaction Conditions Summary
Parameter Value

Catalyst bis(η³-allyl-μ-chloropalladium(II))

Ligand

1-(2-bromophenyl)-3-(2,6-

diisopropylphenyl)-4,5-dihydroimidazolinium

chloride

Solvent Tetrahydrofuran and Water

Temperature 100 °C

Reaction Time 2 hours

Atmosphere Inert (Argon)

Reported Yield 92%

This palladium-catalyzed approach represents a more advanced synthetic strategy and may be

suitable for researchers exploring catalytic C-C bond-forming reactions.

Safety Information
4-tert-butylbenzyl alcohol may cause skin and eye irritation.[1] It is essential to handle this

chemical with appropriate personal protective equipment, including safety glasses, gloves, and

a lab coat. All procedures should be performed in a well-ventilated fume hood. For detailed

safety information, consult the Material Safety Data Sheet (MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocol-for-organic-chemistry-labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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